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Compound of Interest

Compound Name: L-alaninamide

Cat. No.: B112954

This technical guide provides a comprehensive overview of the core chemical properties and
structural attributes of L-alaninamide, with a particular focus on its commonly used

hydrochloride salt. The information is tailored for researchers, scientists, and professionals in
the field of drug development.

Chemical and Physical Properties

L-alaninamide is an amino acid derivative.[1] For practical laboratory and industrial
applications, it is frequently utilized in its more stable hydrochloride salt form, L-alaninamide

hydrochloride.[2][3] The quantitative properties of L-alaninamide and its hydrochloride salt are
summarized below.

Table 1: Physicochemical Properties of L-Alaninamide and L-Alaninamide Hydrochloride
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Property

L-Alaninamide

L-Alaninamide
Hydrochloride

Molecular Formula

C3HsN20[4]

C3H9eCIN20[2][5]

Molecular Weight 88.11 g/mol [4] 124.57 g/mol [5]
] ] 167-172 °C[2][5] or 212-217
Melting Point 74-76 °C[6]
°C[7]
Boiling Point 247.4+23.0 °C (Predicted)[6] 269.7°C at 760 mmHg[7]
_ 1.062+0.06 g/cm3 (Predicted)
Density 6] ~1.307 g/cm?3[2][5]
pKa 15.99+0.50 (Predicted)[6] 7.9 at 37 °C[8]

Specific Optical Rotation

Not specified

+10° to +12° (c=1 in MeOH)[9]

Appearance

White to off-white solid[6]

White crystalline powder[2][5]

Solubility

Not specified

Soluble in water; slightly
soluble in ethanol; soluble in
polar organic solvents like N,N-
dimethylformamide; poor
solubility in ether.[2][5][10]

pH

Not specified

Around 4.5 (in solution)[2][5]

Chemical Structure

L-alaninamide is the amide derivative of the amino acid L-alanine, where the carboxylic acid

hydroxyl group is replaced by an amino group.[1][6] Its structure contains a chiral center at the

alpha-carbon, inherited from L-alanine, which is crucial for stereoselective synthesis in

pharmaceutical applications.[11] The presence of both an amine and an amide group provides

multiple sites for chemical modification.[11]

Table 2: Structural Identifiers for L-Alaninamide and L-Alaninamide Hydrochloride
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L-Alaninamide

Identifier L-Alaninamide .
Hydrochloride
] ) (2S)-2-aminopropanamide
IUPAC Name (2S)-2-aminopropanamide[4] ]
hydrochloride[5]
CI.C--INVALID-LINK--
SMILES C--INVALID-LINK--N[4]
C(N)=0[5]
HQMLIDZIXVVKCW- FIAINKIUSZGVGX-
InChl Key
REOHCLBHSA-N[4] DKWTVANSSA-N[5]

Experimental Protocols: Synthesis of L-Alaninamide
Hydrochloride

A common method for the synthesis of L-alaninamide hydrochloride involves a two-step
process starting from L-alanine.[2][12] This process includes an initial esterification followed by

ammonolysis.
Detailed Methodology:
« Esterification of L-Alanine:
o To a 1000 mL three-necked flask, add 500 g of methanol and 100 g of L-alanine.[13]

o Slowly add 90 mL of thionyl chloride dropwise to the flask, ensuring the reaction
temperature is maintained below 35 °C.[13]

o After the addition is complete, transfer the flask to a water bath and heat to reflux,
ensuring the complete removal of the generated SO:2 gas.[13]

e Ammonolysis:
o Cool the reaction mixture in an ice bath.[13]

o Pass 0.56 kg of ammonia gas into the reaction system, keeping the temperature below 20
°C.[13]
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o Seal the reaction mixture and let it stand for 20 hours at room temperature in a water bath.
[13]

e Work-up and Crystallization:

o Raise the temperature of the water bath to 55 °C to remove any remaining ammonia gas
and concentrate the solution to approximately 300 mL.[13]

o Slowly add 34.5 mL of 10% hydrochloric acid dropwise to adjust the pH to 1.55.[13]
o Seal the acidified mixture and place it in a refrigerator for 12 hours.[13]
o Add 400 mL of acetone to induce crystallization.[13]

o Collect the resulting white crystals by filtration, wash them with a suitable solvent, and dry
them at 45 °C for 12 hours.[13]

This procedure is reported to yield approximately 85 g of L-alaninamide hydrochloride.[13]

Visualizations
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Caption: A flowchart illustrating the key stages in the synthesis of L-alaninamide hydrochloride.
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Role of L-Alaninamide in Drug Development

L-Alaninamide
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Caption: Logical diagram of L-alaninamide's applications in pharmaceutical research and
development.

Applications in Drug Development and Research

L-alaninamide hydrochloride serves as a versatile building block in medicinal chemistry and
drug discovery.[3][11] Its utility stems from its structural features, which allow for a wide range
of chemical modifications.[11]

e Pharmaceutical Intermediate: It is a key intermediate in the synthesis of a variety of
pharmaceuticals, including antibacterial, antifungal, and anticancer agents.[2][3] It is also
used in the preparation of novel amide derivatives of steroidal compounds with
glucocorticoid activity.[13]

o Peptide Synthesis: Due to its amino acid origin, L-alaninamide is used in the synthesis of
peptide-based drugs and peptide mimetics, which can offer improved stability and
bioavailability compared to natural peptides.[3][11]
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Research Tool: In medicinal chemistry, it is employed as a model compound for studying
enzyme interactions and metabolic pathways.[2][5] By systematically modifying its structure,
researchers can investigate structure-activity relationships (SAR), a critical step in optimizing
lead compounds.[3] Recent studies have explored novel alaninamide derivatives for their
potential as antiseizure and antinociceptive therapies.[14] Hyperpolarized L-(1-
13C)alaninamide has also been investigated as an in vivo sensor for aminopeptidase N
activity, pH, and CO-.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to L-Alaninamide:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112954#l-alaninamide-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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